(4-Cyanonaphthalen-1-yl)acetic acid

• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 2-(4-cyanonaphthalen-1-yl)acetic acid
• InChI: InChI=1S/C13H9NO2/c14-8-10-6-5-9(7-13(15)16)11-3-1-2-4-12(10)11/h1-6H,7H2,(H,15,16)
• InChI Key: OCZPYSNNNSFVMP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=CC=C(C2=C1)CC(=O)O)C#N

Description

(4-Cyanonaphthalen-1-yl)acetic acid is a useful research compound. Its molecular formula is C13H9NO2 and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 2A (6.20 g, 26.7 mmol) in MeOH (100 mL) was treated with saturated aqueous LiOH (15 mL), and the reaction mixture was stirred at rt overnight (˜16 h). The resulting mixture was concentrated in vacuo to dryness and partitioned between a mixed solvent (50% Et2O:50% EtOAc) and H2O. The H2O layer was acidified to pH 2-3 and extracted with EtOAc (3×20 mL). The EtOAc was dried over Na2SO4 and concentrated in vacuo to give a yellow solid (2.1 g) in 38% yield.